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Compound of Interest

Compound Name: SLF80821178 hydrochloride

Cat. No.: B15571179

Application Notes and Protocols for SLF80821178
Hydrochloride

Audience: Researchers, scientists, and drug development professionals.

Introduction

SLF80821178 hydrochloride is a potent and orally active inhibitor of the sphingosine-1-
phosphate (S1P) transporter, Spns2.[1][2] By blocking Spns2, SLF80821178 hydrochloride
prevents the release of S1P from cells.[3][4] This mechanism is significant because
extracellular S1P is a critical signaling molecule that regulates numerous physiological
processes, including immune cell trafficking, by binding to a family of five G-protein coupled
receptors (S1P1-5).[5]

In preclinical studies, SLF80821178 was found to inhibit S1P release from Hela cells with an
ICso0 of 51 nM.[1][6] Administration of the compound to mice resulted in a significant reduction in
circulating lymphocytes, which is a characteristic phenotype of Spns2-deficient animals, making
it a valuable chemical tool for studying the therapeutic potential of Spns2 inhibition in
autoimmune diseases and other S1P-mediated conditions.[3][4]

Chemical and Physical Properties

The properties of SLF80821178 and its hydrochloride salt are summarized below. It is crucial to
use the molecular weight of the hydrochloride salt for accurate molarity calculations when
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Property

Value

Reference

Compound Name

SLF80821178 hydrochloride

[1]

Sphingosine-1-Phosphate

Target Transporter (Spns2) [11ie]
CAS Number 2764877-62-3 [11[7]
Molecular Formula C21H36CINsO [71[8]
Molecular Weight 381.98 g/mol [8]
Appearance White to off-white solid 9]

Signaling Pathway of SLF80821178 Hydrochloride

SLF80821178 acts on a key upstream node in the S1P signaling pathway.[4] Intracellular S1P

is transported out of the cell by Spns2. Once in the extracellular space, S1P binds to its

receptors (S1P1-s) on target cells, such as lymphocytes, to elicit a cellular response. By
inhibiting Spns2, SLF80821178 blocks S1P egress, thereby reducing the activation of S1P
receptors and modulating downstream physiological effects like lymphocyte trafficking from

lymphoid tissues.[5]
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Caption: S1P signaling pathway and inhibition by SLF80821178.
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Experimental Protocols
Protocol for Preparing In Vitro Stock Solutions

This protocol describes the preparation of a high-concentration stock solution of SLF80821178
hydrochloride in DMSO, suitable for subsequent dilution in cell culture media for in vitro
experiments.

4.1. Materials and Equipment

o SLF80821178 hydrochloride powder

¢ Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
e Analytical balance

» Vortex mixer

e Sonicator (water bath)

 Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes

4.2. Workflow for In Vitro Stock Solution Preparation
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Prepare Concentrated
Drug-DMSO Solution

Add Co-solvent 1
(e.g., PEG300 or Corn Qil)

(Vortex/Mix Until Clear)

Add Co-solvent 2 (Optional)
(e.g., Tween-80)
(Vortex/Mix Until Clear)
Add Final Vehicle
(e.g., Saline)
(Vortex/Mix to Homogeneita

Formulation Ready
for Administration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Protocol for dissolving SLF80821178 hydrochloride for
experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15571179#protocol-for-dissolving-slf80821178-
hydrochloride-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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